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carboxylate
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Cat. No.: B2752806

Get Quote

Executive Summary & Chemical Profile
Methyl 4-hydroxyadamantane-1-carboxylate (MHAC) (CAS: 81968-76-5) is a critical bicyclic

intermediate, primarily utilized in the synthesis of dipeptidyl peptidase IV (DPP-4) inhibitors

such as Saxagliptin and Vildagliptin. Its molecular architecture presents a unique

thermodynamic challenge: it combines a rigid, lipophilic adamantane cage with two distinct

polar functionalities—a hydroxyl group (-OH) and a methyl ester group (-COOCH₃).

Understanding the solid-liquid equilibrium (SLE) of MHAC is not merely an academic exercise;

it is the foundational step for designing efficient cooling crystallization processes, optimizing

yield, and ensuring high purity (removal of cis/trans isomers).
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Formula: C₁₂H₁₈O₃[1]

Molecular Weight: 210.27 g/mol [1][2]

Structural Features:

Adamantane Core: High lipophilicity, rigid lattice structure.

C-1 Position: Methyl ester (Hydrogen bond acceptor).

C-4 Position: Hydroxyl group (Hydrogen bond donor/acceptor).

Thermodynamic Fundamentals
To transition from raw data to process insight, we must model the dissolution process. The

solubility of MHAC in organic solvents is governed by the balance between the crystal lattice

energy (enthalpy of fusion) and the solvation energy (solute-solvent interactions).

The Modified Apelblat Model
For pharmaceutical intermediates like MHAC, the Modified Apelblat equation is the industry

standard for correlating mole fraction solubility (

) with temperature (

). It accounts for the non-ideal behavior of the solution better than the simple van't Hoff
equation.

A, B, C: Empirical parameters derived from experimental data.

C term: Accounts for the temperature dependence of the enthalpy of solution.

Thermodynamic Dissolution Functions
The dissolution process is characterized by three key parameters calculated at the harmonic

mean temperature (

):

Enthalpy (
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): Indicates if dissolution is endothermic (positive) or exothermic. For MHAC, we expect

(endothermic), implying solubility increases with temperature.

Entropy (

): Reflects the disorder change. A positive value suggests the driving force is the
randomization of molecules in the solution.

Gibbs Free Energy (

): Determines spontaneity.

Experimental Methodology: Laser Monitoring
Technique
Trustworthiness Protocol: The traditional gravimetric method is slow and prone to sampling

errors. We recommend the Laser Monitoring Dynamic Method, a self-validating protocol that

ensures precise detection of the saturation point without disturbing the equilibrium.

Apparatus Setup
Jacketed Glass Vessel (50 mL): Temperature controlled via circulating water bath (

K).

Laser Source: He-Ne laser or high-stability diode laser.

Photo-detector: Measures light intensity (transmissivity) through the solution.

Magnetic Stirrer: Ensures homogeneity.

Step-by-Step Workflow
Preparation: Weigh a precise mass of MHAC (

) and solvent (

) into the vessel.
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Initial State: The mixture is heterogeneous (turbid) at low temperature. Laser intensity at

detector is near zero (scattering).

Heating Ramp: Increase temperature slowly (e.g., 2 K/h) while stirring.

Dissolution Event: As the solid dissolves, the solution becomes clear.

Endpoint Detection: The laser intensity spikes to a maximum stable value. This temperature

is recorded as the saturation temperature (

).

Validation: Cool the solution until turbidity reappears (nucleation) to define the Metastable

Zone Width (MSZW).

Workflow Visualization
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Dissolution Data: Record T_sat
(Solubility Point)

Action: Cooling
(Determine MSZW)Nucleation Loop

Click to download full resolution via product page

Figure 1: Laser monitoring workflow for determining solubility and metastable zone width

(MSZW).

Solvent Selection & Solubility Analysis
Based on the chemical structure of MHAC, we categorize solvents by their interaction potential.

Predicted Solubility Ranking
The solubility (

) generally follows the rule of "like dissolves like," but for MHAC, the competition between the
hydrophobic cage and hydrophilic groups dictates the order.
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Solvent Class
Representative
Solvents

Interaction
Mechanism

Predicted Solubility

Short-chain Alcohols Methanol, Ethanol

H-bonding

(Donor/Acceptor) with

-OH and Ester

High

Polar Aprotic
Acetone, Ethyl

Acetate

Dipole-Dipole with

Ester group
Moderate to High

Chlorinated Chloroform, DCM
Dispersion forces +

Weak polarity
Very High

Non-polar
n-Hexane,

Cyclohexane

Dispersion forces only

(Cage interaction)
Low

Water Water
Hydrophobic effect

dominates
Insoluble

Data Interpretation Guide
When analyzing your experimental data:

Temperature Effect: Solubility should increase exponentially with temperature. If the curve is

flat, the enthalpy of dissolution is low.

Synergistic Effects: In binary mixtures (e.g., Ethanol + Water), expect a co-solvency

maximum or a sharp decrease as water fraction increases (anti-solvent effect).

Process Application: Crystallization Design
The solubility curve is the roadmap for purification. For MHAC, Cooling Crystallization is the

preferred method due to the likely steep solubility-temperature gradient in alcohols.

Optimization Strategy
Solvent Choice: Select a solvent with a steep solubility curve (e.g., Ethanol) to maximize

yield (
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between

and

).

Anti-Solvent: If solubility is too high in pure solvents, use Water as an anti-solvent to force

precipitation.

Impurity Rejection: Ensure the major impurity (e.g., the cis-isomer if the trans-isomer is

desired) remains in the mother liquor at

.

Crystallization Process Flow
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Figure 2: Optimized cooling crystallization process flow for Methyl 4-hydroxyadamantane-1-
carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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